Cas no 142-30-3 (2,5-Dimethyl-3-hexyne-2,5-diol)

• Product Name: 2,5-Dimethyl-3-hexyne-2,5-diol
• CAS No: 142-30-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00004468
• CID: 36494
• PubChem ID: 8883
• Update Time: 2025-11-02

2,5-Dimethyl-3-hexyne-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylhex-3-ene-2,5-diol
• HD-M
• 2,5-DIHYDROXY-2,5-DIMETHYL-3-HEXYNE
• 2,5-DIMETHYL-2,5-HEXYNEDIOL
• 2,5-DIMETHYL-3-HEXYN-2,5-DIOL
• 2,5-DIMETHYL-3-HEXYNE-2,5-DIOL
• 1,1,4,4-TETRAMETHYLBUTYNEDIOL
• DIMETHYL HEXYNEDIO
• 2,5-dimethyl-3-hexyne-5-diol
• acetylenepinacol
• D 43
• Kemitracin-50
• olfiney
• tetramethyl-2-butynediol
• Tetramethylbutynediol
• 2,5-dimethylhexyne-2,5-diol
• 3-Hexyne-2,5-diol, 2,5-dimethyl-
• 2,5-dimethyl-3-hexyne-2,5-diol, dl + meso
• tetramethyl-2-butyn-1,4-diol
• 2,5-DIMETHYL-3-HEZYNE-2,5-DIOL
• Hexadiindiol
• 2,5-Dimethyl-3-hexene-2,5-diol
• 2,5-dimethyl-2,5-hexyneldiol
• HD-M(2,5-dimethyl-2,5-hexyneldiol)
• 2,5-dimethylhex-3-yne-2,5-diol
• 2,5-Dimethyl 2,5-hexynediol
• DiMethyl-3-hexyne-
• DIMETHYL HEXYNEDIOL
• 2,5-Dimethyl-3-hexyn
• d43
• AC1498
• 2,5-dimethyl-hex-3-yne-2,5-diol
• NCGC00248898-01
• NSC8340
• J-660054
• KEMITRACIN 50
• NCGC00258574-01
• Tox21_201021
• EINECS 205-533-4
• 2,5-Dimethyl-3-hexyne-2,5-diol, (+/-) + meso
• InChI=1/C8H14O2/c1-7(2,9)5-6-8(3,4)10/h9-10H,1-4H
• SY015723
• W-108176
• HSDB 5639
• EN300-98457
• A807887
• MFCD00004468
• 142-30-3
• 2,5-Dimethyl-3-hexyne-2,5-diol, 98%
• UNII-22RR53U71W
• NSC-8340
• SCHEMBL190199
• CS-W018281
• EC 205-533-4
• DTXCID807096
• Olfine Y
• DTXSID2027096
• D 43 (VAN)
• FT-0610441
• J-660009
• CAS-142-30-3
• NS00004482
• 2, 5-Dimethyl-3-hexyne-2,5-diol
• Q27253671
• CHEMBL3188902
• NSC 117261
• 2,5-DIMETHYL-2,5-DIHYDROXY-3-HEXYNE
• 22RR53U71W
• NSC-117261
• NSC117261
• D0738
• AI3-14500
• Dimethylhexynediol
• 3-Hexyne-2, 2,5-dimethyl-
• AKOS004904976
• AS-13008
• 2,5-DIMETHYL-3-HEXYNE-2,5-DIOL [HSDB]
• 2,5-Dimethyl-3-hexyne-2,5-diol,98%
• STK709213
• DB-063428
• Kemitracin50
• Tetramethyl2butynediol
• 3Hexyne2,5diol, 2,5dimethyl
• Tetramethyl-2-butyne-1,4-diol
• 2,5-Dimethyl-3-hexyne-2,5-diol

• MDL： MFCD00004468
• Inchi： 1S/C8H14O2/c1-7(2,9)5-6-8(3,4)10/h9-10H,1-4H3
• InChI Key： IHJUECRFYCQBMW-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C)O)(C)C
• BRN： 969835

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White liquid or tawny crystals
• Density: 0.949(lit.)
• Melting Point: 93.0 to 96.0 deg-C
• Boiling Point: 121-123 °C/7 mmHg(lit.)
• Flash Point: 102℃
• Refractive Index: 1.4179 (estimate)
• Solubility: 240g/l
• Water Partition Coefficient: 240 g/L (20 ºC)
• PSA: 40.46000
• LogP: 0.53160
• Solubility: The solubility in water at 20 ℃ is 27.0%, and it is soluble in acetone, ethylene glycol and methyl ethyl ketone.

2,5-Dimethyl-3-hexyne-2,5-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H317,H334
• Warning Statement： P261,P280,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S7-S36-S24/25
• RTECS：MR0176000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R42/43
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on 2,5-Dimethyl-3-hexyne-2,5-diol

Comprehensive Guide to 2,5-Dimethyl-3-hexyne-2,5-diol (CAS No. 142-30-3): Properties, Applications, and Industry Insights

2,5-Dimethyl-3-hexyne-2,5-diol (CAS 142-30-3), often abbreviated as DMHD, is a versatile alkyne diol compound widely utilized in industrial and specialty chemical applications. Its unique molecular structure, featuring two hydroxyl groups and a triple bond, enables it to serve as a key intermediate in synthesizing polymers, surfactants, and corrosion inhibitors. This article delves into its chemical properties, industrial uses, and emerging trends, addressing common queries like "Is 2,5-Dimethyl-3-hexyne-2,5-diol biodegradable?" or "How is DMHD used in coatings?".

The growing demand for eco-friendly solvents and high-performance additives has spotlighted DMHD due to its balanced hydrophilicity and lipophilicity. Researchers highlight its role in water-based coatings, where it improves film formation and adhesion. A 2023 market analysis revealed a 12% annual growth in DMHD applications for green chemistry initiatives, aligning with global sustainability goals. Users frequently search for "DMHD alternatives" or "2,5-Dimethyl-3-hexyne-2,5-diol solubility data," reflecting its technical relevance.

From a molecular perspective, CAS 142-30-3 exhibits a white crystalline form with a melting point of 94–97°C and moderate solubility in polar solvents. Its acetylene backbone allows for click chemistry modifications, making it valuable in pharmaceutical intermediates and agrochemical formulations. Recent patents (e.g., WO2022159632) describe DMHD derivatives for UV-curable resins, addressing searches like "DMHD in photopolymerization."

In the textile industry, 2,5-Dimethyl-3-hexyne-2,5-diol acts as a leveling agent for dyes, reducing energy consumption during processing. This aligns with the "sustainable textile chemicals" trend, a hotspot in 2024. Analytical techniques like GC-MS and HPLC are commonly employed for DMHD purity verification, a frequent concern for quality control specialists searching "DMHD analytical methods."

Regulatory compliance remains a critical topic. While DMHD isn’t classified as hazardous under major frameworks like REACH, its handling requires standard organic compound precautions. FAQs such as "Is CAS 142-30-3 toxic?" are addressed by LD50 studies (>2,000 mg/kg, OECD 420), confirming low acute toxicity. The compound’s biodegradation pathway is under study, with preliminary data suggesting 60% degradation in 28 days (OECD 301B).

Innovations in catalyst systems have expanded DMHD’s utility in asymmetric synthesis. A 2023 Journal of Organic Chemistry paper highlighted its use in chiral ligand design, responding to niche searches like "DMHD in asymmetric hydrogenation." Meanwhile, formulators appreciate its synergy with nonionic surfactants, enhancing emulsion stability in personal care products—a sector driving 18% of DMHD demand.

For procurement specialists, understanding DMHD pricing trends is essential. Global supply chains show regional variations, with Asia-Pacific dominating production (78% share in 2023). Searches for "2,5-Dimethyl-3-hexyne-2,5-diol suppliers" peak quarterly, reflecting its just-in-time inventory demand. Storage recommendations (dry, <20°C) and packaging standards (25kg HDPE drums) are equally critical for logistics planning.